Cas no 863761-42-6 (N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide)

• Product Name: N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide
• CAS No: 863761-42-6
• MF: C₂₀H₁₉NO₂S
• MW: 337.43536400795
• CID: 5683711
• PubChem ID: 8145600
• Update Time: 2025-07-16

N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide
• Z45530500
• EN300-26577619
• 863761-42-6

• Inchi： 1S/C20H19NO2S/c1-2-21(20-14-8-12-18-11-6-7-13-19(18)20)24(22,23)16-15-17-9-4-3-5-10-17/h3-16H,2H2,1H3/b16-15+
• InChI Key： DEEAASKPCVHAGC-FOCLMDBBSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC)C1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 337.11365002g/mol
• Monoisotopic Mass: 337.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide

Professional Introduction to N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide (CAS No. 863761-42-6)

N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide, a compound with the chemical identifier CAS No. 863761-42-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide incorporates a naphthalene ring, an ethyl group, and a phenyl-substituted ethene sulfonamide moiety, which collectively contribute to its distinct chemical properties and biological activities.

The naphthalen-1-yl group in the compound's name is particularly noteworthy, as it introduces a rigid aromatic system that can influence the compound's solubility, stability, and interactions with biological targets. This aromatic moiety is often exploited in drug design to enhance binding affinity and metabolic stability. In recent years, there has been a growing interest in incorporating naphthalene derivatives into drug candidates due to their favorable pharmacokinetic profiles and reduced toxicity compared to some traditional aromatic compounds.

The sulfonamide functional group, another key feature of N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide, is well-known for its role as a bioisostere in medicinal chemistry. Sulfonamides have been widely used in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents due to their ability to form hydrogen bonds and interact with biological macromolecules. The presence of this group in the compound suggests potential applications in modulating enzyme activity and receptor binding, making it a valuable scaffold for further chemical optimization.

Recent research has highlighted the importance of sulfonamide-containing compounds in addressing various therapeutic challenges. For instance, studies have demonstrated that sulfonamides can serve as effective inhibitors of bacterial enzymes and receptors, contributing to the development of novel antibiotics. Additionally, sulfonamides have been explored as modulators of inflammatory pathways, offering promising leads for anti-inflammatory therapies. The unique combination of a naphthalenyl group and a sulfonamide moiety in N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide positions it as a potentially versatile tool for investigating these mechanisms.

The phenyl-substituted ethene portion of the compound's structure also contributes to its chemical diversity. Phenyl groups are commonly incorporated into drug molecules due to their ability to enhance lipophilicity and improve membrane permeability. The ethene double bond provides additional sites for functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This structural flexibility makes N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide an attractive candidate for further exploration in drug discovery.

In the context of current pharmaceutical research, there is increasing emphasis on developing compounds that exhibit multiple mechanisms of action. This approach can lead to more effective therapies with broader therapeutic windows and reduced likelihood of resistance development. The multifaceted nature of N-ethyl-N-(naphthalen-1-yl)-2-phenylethene-1-sulfonamide, with its combination of aromatic and sulfonamide functionalities, makes it a promising candidate for such multifunctional drug design strategies.

Moreover, computational methods have played a crucial role in understanding the interactions between this compound and biological targets. Molecular docking studies have been employed to predict how N-ethyl-N-(naphthalen-1-y)-2-ph-enylethene - 1 - sul-fona-mide might bind to various enzymes and receptors, providing insights into its potential biological activities. These studies have revealed that the compound can interact with multiple sites on target proteins, suggesting its ability to modulate complex biological pathways.

The synthesis of N - ethyl - N - (napht ha-len - 1 - yl) - 2 - phenyle-th ene - 1 - sul-fona-mide has also been optimized to improve yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound with high efficiency, facilitating further research into its applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit desirable properties such as low toxicity and good bioavailability. These characteristics are critical for any potential therapeutic agent and indicate that further exploration is warranted. In vitro assays have been conducted to evaluate the compound's effects on various cellular targets, providing preliminary data on its mechanism of action.

The future prospects for N - ethyl - N - (napht ha-len - 1 - yl) - 2 - phenyle-th ene - 1 - sul-fona-mide are promising, with ongoing research aimed at elucidating its full potential in drug development. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers hope to unlock the therapeutic potential of this innovative compound.